Cas no 1806931-11-2 (2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde
• CAS No: 1806931-11-2
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4885609
• Update Time: 2025-05-24

2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO/c9-2-6-5(3-14)4(8(11)12)1-7(10)13-6/h1,3,8H,2H2
• InChI Key： IACPMABFSKKIMH-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=C(C(F)F)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde

2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde, identified by the CAS registry number 1806931-11-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule features a pyridine ring substituted with a bromomethyl group at position 2, a difluoromethyl group at position 4, a fluorine atom at position 6, and a carboxaldehyde group at position 3. These substituents collectively influence the molecule's physical and chemical properties, making it a valuable compound for research and development in diverse fields.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and oxidation processes. The presence of multiple halogen atoms (bromine and fluorine) in the molecule suggests that it may undergo various halogenation reactions, making it a versatile building block for constructing more complex molecules. Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry, particularly in the design of bioactive compounds targeting specific cellular pathways.

One of the most notable applications of this compound is in the field of drug discovery. The carboxaldehyde group at position 3 provides an excellent site for further functionalization, enabling the creation of bioisosteric replacements or conjugates with other pharmacophores. For instance, researchers have explored the use of this compound as a precursor for synthesizing inhibitors of key enzymes involved in cancer progression. The bromomethyl group at position 2 can act as an electrophilic center, facilitating nucleophilic attacks by biological molecules or other chemical entities. This reactivity has been leveraged in developing novel anti-inflammatory agents and antibiotics.

In addition to its medicinal applications, 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde has shown promise in materials science. The fluorinated substituents contribute to the molecule's stability and hydrophobicity, making it an ideal candidate for use in polymer chemistry or as a component in advanced materials such as high-performance polymers or liquid crystals. Recent advancements in polymer synthesis have demonstrated how such fluorinated pyridines can enhance the thermal stability and mechanical properties of polymeric materials.

The study of this compound has also contributed to our understanding of electronic effects in aromatic systems. The presence of electron-withdrawing groups (such as fluorine atoms) and electron-donating groups (such as the carboxaldehyde group) creates a unique electronic environment within the pyridine ring. This has been exploited in both theoretical and experimental studies to investigate aromaticity, resonance effects, and reactivity patterns in heterocyclic compounds.

From an environmental perspective, the stability and persistence of 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde are critical considerations. Brominated compounds are known for their potential environmental impact due to their resistance to degradation under natural conditions. However, recent research has focused on developing sustainable synthesis methods and degradation pathways for such compounds to minimize their ecological footprint.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde, with its CAS number 1806931-11-2, represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines.